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Compound of Interest

Compound Name:
2-Amino-2-cyclopropylpropanoic

acid

Cat. No.: B1267573 Get Quote

This guide provides essential, step-by-step procedures for the proper disposal of 2-Amino-2-
cyclopropylpropanoic acid, ensuring the safety of laboratory personnel and compliance with

environmental regulations. Given the absence of a specific Safety Data Sheet (SDS) for this

compound, the following procedures are based on best practices for the disposal of laboratory-

grade amino acids and structurally similar compounds which may be classified as hazardous.

Hazard Assessment and Personal Protective
Equipment (PPE)
While specific hazard data for 2-Amino-2-cyclopropylpropanoic acid is not readily available,

analogous compounds can cause skin, eye, and respiratory irritation.[1] Therefore, it is crucial

to handle this chemical with appropriate caution.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection
Safety glasses with side-shields or chemical

goggles.[1]

Hand Protection Chemical-resistant gloves (e.g., nitrile).[1]

Body Protection Laboratory coat.[1]

Respiratory
Use in a well-ventilated area. A dust mask may

be necessary if handling a powder.[1]

Step-by-Step Disposal Protocol
The primary approach for the disposal of 2-Amino-2-cyclopropylpropanoic acid is to treat it

as hazardous chemical waste. Do not dispose of this chemical in the regular trash or down the

sink.[1]

Waste Collection:

Collect all waste containing 2-Amino-2-cyclopropylpropanoic acid (solid, liquid

solutions, and contaminated materials) in a designated, sealable, and clearly labeled

hazardous waste container.[1][2]

The label should include "Hazardous Waste," the chemical name ("2-Amino-2-
cyclopropylpropanoic acid"), and any known hazard characteristics.

Waste Segregation:

Solid Waste: Place unused or expired solid 2-Amino-2-cyclopropylpropanoic acid and

contaminated disposable labware (e.g., weigh boats, pipette tips, gloves) into a

designated solid hazardous waste container.[2]

Aqueous/Liquid Waste: Collect all solutions containing this compound in a designated

aqueous hazardous waste container. Do not mix with organic solvent waste.[3]

Decontamination of Non-Disposable Labware:

Rinse contaminated glassware with a suitable solvent (e.g., water or ethanol).
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The initial rinsate must be collected and disposed of as hazardous liquid waste.[1][3]

Subsequent rinses of containers that held non-highly toxic substances may potentially be

discarded down the drain with copious amounts of water, provided the pH is neutral

(between 7-9) and there is no contamination with solvents or heavy metals.[1] However,

the most cautious approach is to collect all rinsates as hazardous waste.

Spill Management:

In the event of a spill, restrict access to the area.

Wear appropriate PPE.

For solid spills, carefully sweep or scoop the material to avoid generating dust and place it

in the hazardous waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container.

Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous

waste.[2]

Final Disposal:

Securely seal the hazardous waste container.

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

department or an authorized hazardous waste disposal facility.[1][2] Adhere to all local,

state, and federal regulations for hazardous waste disposal.[1]
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Caption: Workflow for the safe disposal of 2-Amino-2-cyclopropylpropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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